Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo-

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: N,N-dimethyl-2-(11-oxo-6H-benzo[c][1]benzoxepin-2-yl)acetamide
• InChI: InChI=1S/C18H17NO3/c1-19(2)17(20)10-12-7-8-16-15(9-12)18(21)14-6-4-3-5-13(14)11-22-16/h3-9H,10-11H2,1-2H3
• InChI Key: MVUMYTROLZHHMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC2=C(C=C1)OCC3=CC=CC=C3C2=O

Description

Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo- is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8 g (0.029 moles) of 6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid were dissolved in 30 ml of acetonitrile and 0.15 ml of DMF were added to this solution. 2.3 ml (0.032 moles) of thionyl chloride were added to the resulting solution at 20-25° C. Once the reaction had ended, the reaction mixture is slowly poured over an aqueous solution of 40% Me2NH (14.4 g, 0.32 ml) cooled at 0-5° C. and stirring was maintained at this temperature for 30 minutes. Subsequently, the organic part was distilled under reduced pressure and 80 ml of methylene chloride were added. The phases were decanted, separating the organic phase. The solvent was distilled, obtaining an oil with the product of the title with a yield of 60%.